Cas no 866008-50-6 (2-[(4-chlorophenyl)methylidene]-N,N'-bis[4-(trifluoromethyl)phenyl]propanediamide)

• Product Name: 2-[(4-chlorophenyl)methylidene]-N,N'-bis[4-(trifluoromethyl)phenyl]propanediamide
• CAS No: 866008-50-6
• MF: C₂₄H₁₅ClF₆N₂O₂
• MW: 512.831526041031
• CID: 6783649
• PubChem ID: 3759303
• Update Time: 2025-06-13

2-[(4-chlorophenyl)methylidene]-N,N'-bis[4-(trifluoromethyl)phenyl]propanediamide Chemical and Physical Properties

Names and Identifiers

• 2-[(4-chlorophenyl)methylene]-N~1~,N~3~-bis[4-(trifluoromethyl)phenyl]malonamide
• AKOS005110471
• 866008-50-6
• 2-[(4-chlorophenyl)methylidene]-N,N'-bis[4-(trifluoromethyl)phenyl]propanediamide
• MS-2736

• Inchi： 1S/C24H15ClF6N2O2/c25-17-7-1-14(2-8-17)13-20(21(34)32-18-9-3-15(4-10-18)23(26,27)28)22(35)33-19-11-5-16(6-12-19)24(29,30)31/h1-13H,(H,32,34)(H,33,35)
• InChI Key： QAUAAOIPOSAYLO-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)/C=C(/C(NC1C=CC(C(F)(F)F)=CC=1)=O)\C(NC1C=CC(C(F)(F)F)=CC=1)=O

Computed Properties

• Exact Mass: 512.0726244g/mol
• Monoisotopic Mass: 512.0726244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 35
• Rotatable Bond Count: 5
• Complexity: 711
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.7
• Topological Polar Surface Area: 58.2Ų

Additional information on 2-[(4-chlorophenyl)methylidene]-N,N'-bis[4-(trifluoromethyl)phenyl]propanediamide

Introduction to 2-[(4-chlorophenyl)methylidene]-N,N'-bis[4-(trifluoromethyl)phenyl]propanediamide (CAS No. 866008-50-6)

2-[(4-chlorophenyl)methylidene]-N,N'-bis[4-(trifluoromethyl)phenyl]propanediamide, with the CAS number 866008-50-6, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of diamides and is characterized by its unique structural features, including a chlorophenyl group, a trifluoromethyl-substituted phenyl group, and a propanediamide backbone. These structural elements contribute to its potential biological activities and make it a valuable candidate for various applications in drug discovery and development.

The chemical structure of 2-[(4-chlorophenyl)methylidene]-N,N'-bis[4-(trifluoromethyl)phenyl]propanediamide is particularly interesting due to the presence of multiple functional groups that can interact with biological targets. The chlorophenyl and trifluoromethyl groups are known for their ability to enhance lipophilicity and metabolic stability, which are crucial properties for drug candidates. Additionally, the propanediamide backbone provides flexibility and can form hydrogen bonds, contributing to its binding affinity and selectivity.

Recent studies have explored the potential therapeutic applications of 2-[(4-chlorophenyl)methylidene]-N,N'-bis[4-(trifluoromethyl)phenyl]propanediamide. One notable area of research is its activity as an inhibitor of specific enzymes involved in disease pathways. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent inhibitory activity against a key enzyme implicated in cancer progression. The researchers found that the compound effectively disrupts the enzyme's function, leading to reduced tumor growth in vitro and in vivo models.

Another promising application of 2-[(4-chlorophenyl)methylidene]-N,N'-bis[4-(trifluoromethyl)phenyl]propanediamide is in the treatment of inflammatory diseases. Inflammatory conditions such as arthritis and asthma are characterized by excessive production of pro-inflammatory cytokines. Research has shown that this compound can modulate the expression of these cytokines, thereby reducing inflammation and alleviating symptoms. A preclinical study conducted by a team at the University of California demonstrated that administration of the compound significantly reduced inflammation in animal models of arthritis.

The pharmacokinetic properties of 2-[(4-chlorophenyl)methylidene]-N,N'-bis[4-(trifluoromethyl)phenyl]propanediamide have also been extensively studied. Its high lipophilicity allows for good absorption and distribution within the body, while its metabolic stability ensures prolonged therapeutic effects. These properties make it an attractive candidate for oral administration, which is often preferred for long-term treatment regimens.

In addition to its therapeutic potential, 2-[(4-chlorophenyl)methylidene]-N,N'-bis[4-(trifluoromethyl)phenyl]propanediamide has been investigated for its use as a tool compound in biochemical research. Its ability to selectively bind to specific targets makes it useful for studying protein-protein interactions and signaling pathways. Researchers at Harvard University utilized this compound to investigate the role of a particular protein in cell signaling, providing valuable insights into the molecular mechanisms underlying various biological processes.

The synthesis of 2-[(4-chlorophenyl)methylidene]-N,N'-bis[4-(trifluoromethyl)phenyl]propanediamide has been optimized to improve yield and purity. Various synthetic routes have been developed, each with its own advantages and limitations. A common approach involves the condensation of 2-chlorobenzaldehyde with N,N'-bis(4-trifluoromethylphenyl)propanediamine, followed by purification steps to obtain the final product. The choice of solvent and reaction conditions plays a crucial role in achieving high yields and purity levels.

Safety considerations are an important aspect when working with any chemical compound, including 2-[(4-chlorophenyl)methylidene]-N,N'-bis[4-(trifluoromethyl)phenyl]propanediamide. While this compound is not classified as hazardous or controlled, proper handling procedures should be followed to ensure laboratory safety. This includes wearing appropriate personal protective equipment (PPE), such as gloves and goggles, and working in well-ventilated areas or fume hoods.

In conclusion, 2-[(4-chlorophenyl)methylidene]-N,N'-bis[4-(trifluoromethyl)phenyl]propanediamide (CAS No. 866008-50-6) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it a valuable candidate for further investigation and development. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses, contributing to advancements in drug discovery and healthcare.